1-(2,2-diethoxyethyl)-1H-1,2,4-triazole-3-carbonitrile
Overview
Description
The compound “1-(2,2-diethoxyethyl)-1H-1,2,4-triazole-3-carbonitrile” is likely to be an organic compound due to the presence of carbon ©, hydrogen (H), and nitrogen (N) atoms. The “1,2,4-triazole” part suggests that it contains a 1,2,4-triazole ring, which is a type of heterocyclic ring that consists of two carbon atoms and three nitrogen atoms . The “2,2-diethoxyethyl” part indicates that it has an ethyl group (a two-carbon chain) attached to the triazole ring, with each of the two hydrogen atoms replaced by an ethoxy group (an ethyl group attached to an oxygen atom) .
Molecular Structure Analysis
The exact molecular structure of “1-(2,2-diethoxyethyl)-1H-1,2,4-triazole-3-carbonitrile” would require more specific information or computational chemistry techniques to determine .Chemical Reactions Analysis
The reactivity of “1-(2,2-diethoxyethyl)-1H-1,2,4-triazole-3-carbonitrile” would likely be influenced by the presence of the triazole ring and the nitrile group. Triazoles are known to participate in various chemical reactions, often acting as a nucleophile . The nitrile group could also undergo hydrolysis, reduction, and other reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(2,2-diethoxyethyl)-1H-1,2,4-triazole-3-carbonitrile” would depend on its molecular structure. For example, the presence of the polar nitrile group and the potentially aromatic triazole ring could influence its solubility, boiling point, melting point, and other properties .Scientific Research Applications
Synthesis of Tetrahydroisoquinoline Derivatives
This compound serves as a key intermediate in the synthesis of tetrahydroisoquinoline derivatives . These derivatives are significant due to their presence in various natural products and their broad-spectrum biological activity, which includes potential therapeutic applications for diseases like Parkinson’s.
Pharmaceutical Intermediate
The related compound, phthalimidoacetaldehyde diethyl acetal , showcases the utility of diethoxyethyl-based compounds as pharmaceutical intermediates . By extension, 1-(2,2-diethoxyethyl)-1H-1,2,4-triazole-3-carbonitrile could be employed in the development of novel pharmaceuticals.
Antileishmanial and Antimalarial Activities
Compounds bearing a triazole moiety, similar to the one , have been synthesized and evaluated for their antileishmanial and antimalarial activities . This suggests potential research applications of our compound in the development of treatments for these diseases.
Influenza Virus Polymerase Inhibitors
Derivatives of tetrahydroisoquinoline, which can be synthesized from compounds like 1-(2,2-diethoxyethyl)-1H-1,2,4-triazole-3-carbonitrile, have been evaluated as influenza virus polymerase inhibitors . This positions the compound as a valuable resource in antiviral research.
Catechol-O-Methyltransferase Inhibitors
The synthesis pathway involving this compound could lead to the development of catechol-O-methyltransferase inhibitors , which are important in the treatment of Parkinson’s disease by preventing the degradation of L-DOPA.
Privileged Scaffolds in Drug Development
The structural motif present in 1-(2,2-diethoxyethyl)-1H-1,2,4-triazole-3-carbonitrile is considered a privileged scaffold in drug development . This means it is a structure that is more likely to yield compounds with high biological activity, making it a prime candidate for medicinal chemistry research.
Synthesis of Natural Products
The compound’s role in the synthesis of natural products is noteworthy . Its incorporation into synthetic pathways can lead to the creation of complex molecules found in nature, which often have pharmacological relevance.
Building Blocks for Synthetic Pharmaceuticals
Finally, the compound is a potential building block for synthetic pharmaceuticals . Its versatile structure allows for a variety of modifications, enabling the creation of diverse and potent medicinal agents.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(2,2-diethoxyethyl)-1,2,4-triazole-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O2/c1-3-14-9(15-4-2)6-13-7-11-8(5-10)12-13/h7,9H,3-4,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UREHFTDAZBNOHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CN1C=NC(=N1)C#N)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,2-diethoxyethyl)-1H-1,2,4-triazole-3-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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